Cas no 1249487-81-7 (1-(2-Phenylpropyl)piperidin-3-amine)

• Product Name: 1-(2-Phenylpropyl)piperidin-3-amine
• CAS No: 1249487-81-7
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5046580
• Update Time: 2025-05-20

1-(2-Phenylpropyl)piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylpropyl)piperidin-3-amine
• 1-(2-Phenylpropyl)piperidin-3-amine

• Inchi： 1S/C14H22N2/c1-12(13-6-3-2-4-7-13)10-16-9-5-8-14(15)11-16/h2-4,6-7,12,14H,5,8-11,15H2,1H3
• InChI Key： FSKQNTJMJABZFU-UHFFFAOYSA-N
• SMILES： N1(CC(C)C2C=CC=CC=2)CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

1-(2-Phenylpropyl)piperidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Phenylpropyl)piperidin-3-amine

Introduction to 1-(2-Phenylpropyl)piperidin-3-amine (CAS No. 1249487-81-7)

1-(2-Phenylpropyl)piperidin-3-amine, also known by its CAS number 1249487-81-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications.

The molecular structure of 1-(2-Phenylpropyl)piperidin-3-amine consists of a piperidine ring substituted with a 2-phenylpropyl group at the 3-position. This unique structural arrangement imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities. The compound's chemical formula is C₁₅H₂₃N, and it has a molecular weight of approximately 213.35 g/mol.

Recent studies have highlighted the potential of 1-(2-Phenylpropyl)piperidin-3-amine in modulating various biological pathways. One notable area of research is its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. These interactions suggest that the compound may have applications in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 1-(2-Phenylpropyl)piperidin-3-amine to serotonin receptors. The results showed that the compound exhibits high selectivity for serotonin receptor subtypes, specifically 5-HT_1A and 5-HT_2A. This selectivity is crucial for developing drugs with fewer side effects and improved therapeutic outcomes.

Beyond its potential in neuropsychiatric disorders, 1-(2-Phenylpropyl)piperidin-3-amine has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may be useful in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(2-Phenylpropyl)piperidin-3-amine has been another focus of recent research. Studies have shown that the compound has good oral bioavailability and a favorable distribution profile, making it suitable for oral administration in clinical settings. Additionally, its metabolic stability in liver microsomes indicates that it may have a longer half-life, which could be advantageous for maintaining therapeutic concentrations over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Phenylpropyl)piperidin-3-amine. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 1-(2-Phenylpropyl)piperidin-3-amine (CAS No. 1249487-81-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.